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Compound of Interest

Compound Name: Mik-665

CAS No.: 1799638-19-9

Cat. No.: B15582650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the target selectivity and binding

affinity of Mik-665 (also known as S64315), a potent and highly selective inhibitor of the anti-

apoptotic protein Myeloid Cell Leukemia 1 (Mcl-1). This document summarizes key quantitative

data, outlines detailed experimental protocols, and visualizes the relevant biological pathways

and experimental workflows to support further research and development efforts in oncology

and related fields.

Core Principles: High-Affinity Binding and
Exceptional Selectivity
Mik-665 is a clinical-stage BH3-mimetic that binds to the BH3-binding groove of Mcl-1 with sub-

nanomolar affinity, thereby disrupting its interaction with pro-apoptotic proteins and triggering

the intrinsic apoptosis pathway.[1] A key feature of Mik-665 is its remarkable selectivity for Mcl-

1 over other members of the Bcl-2 family, which is attributed to the presence of a hindered

rotation along a biaryl axis in its chemical structure.[2][3] This high selectivity minimizes off-

target effects, a critical aspect for therapeutic development.
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Quantitative Analysis of Binding Affinity and
Selectivity
The binding affinity of Mik-665 for Mcl-1 and its selectivity against other anti-apoptotic Bcl-2

family proteins have been quantified using various biophysical and biochemical assays. The

following tables summarize the available data.

Table 1: Binding Affinity of Mik-665 for Mcl-1

Parameter Value Assay Type Reference

Ki 0.048 nM Not Specified [4]

Ki 1.2 nM Not Specified [3]

IC50 1.81 nM Not Specified

Table 2: Selectivity Profile of Mik-665 Against Bcl-2 Family Proteins

Target Protein Ki (µM) Assay Type Reference

Mcl-1 0.000048 Not Specified [4]

Bcl-2 1.8
Fluorescence

Polarization Assay

Bcl-xL 36
Fluorescence

Polarization Assay

Bcl-w >100 Not Specified

Bfl-1/A1 >100 Not Specified

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. This

section outlines the typical experimental protocols used to characterize the binding affinity and

selectivity of Mik-665.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15582650/docs?utm_src=pdf-body#mik-665-a-comprehensive-technical-guide-to-target-selectivity-and-binding-affinity
https://www.benchchem.com/product/b15582650/docs?utm_src=pdf-body#mik-665-a-comprehensive-technical-guide-to-target-selectivity-and-binding-affinity
https://pmc.ncbi.nlm.nih.gov/articles/PMC6800033/
https://www.medrxiv.org/content/10.1101/2024.11.07.24316814v1.full
https://www.benchchem.com/product/b15582650/docs?utm_src=pdf-body#mik-665-a-comprehensive-technical-guide-to-target-selectivity-and-binding-affinity
https://pmc.ncbi.nlm.nih.gov/articles/PMC6800033/
https://www.benchchem.com/product/b15582650/docs?utm_src=pdf-body#mik-665-a-comprehensive-technical-guide-to-target-selectivity-and-binding-affinity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence Polarization (FP) Assay for Binding
Affinity
This competitive binding assay measures the ability of a test compound (Mik-665) to displace a

fluorescently labeled peptide probe from the BH3-binding groove of a target Bcl-2 family

protein.

Materials:

Recombinant human Bcl-2 family proteins (Mcl-1, Bcl-2, Bcl-xL, etc.)

Fluorescently labeled BH3 peptide probe (e.g., FITC-Bim BH3)

Mik-665 (S64315)

Assay Buffer: 20 mM Tris-HCl (pH 7.5), 100 mM NaCl, 1 mM EDTA, and 0.05% Pluronic F-

68.

Black, low-volume 384-well microplates

Procedure:

Prepare a serial dilution of Mik-665 in assay buffer.

In each well of the microplate, add the assay buffer, the fluorescently labeled BH3 peptide

probe at a constant concentration (e.g., 10 nM), and the recombinant target protein at a

concentration determined by prior titration experiments to achieve approximately 50-80% of

the maximum polarization signal.

Add the serially diluted Mik-665 or vehicle control to the respective wells.

Incubate the plate at room temperature for a specified period (e.g., 2 hours) to reach binding

equilibrium, protected from light.

Measure the fluorescence polarization on a suitable plate reader equipped with appropriate

excitation and emission filters.
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Calculate the Ki values from the IC50 values obtained from the dose-response curves using

the Cheng-Prusoff equation.

Time-Resolved Fluorescence Energy Transfer (TR-FRET)
Assay
TR-FRET assays provide a robust, homogeneous method for measuring protein-protein

interactions and their inhibition.

Materials:

GST-tagged or His-tagged recombinant Bcl-2 family proteins

Biotinylated BH3 peptide probe

Terbium-cryptate labeled anti-GST or anti-His antibody (donor)

Streptavidin-d2 (acceptor)

Mik-665 (S64315)

Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.1% BSA

White, low-volume 384-well microplates

Procedure:

Prepare a serial dilution of Mik-665 in assay buffer.

Add the recombinant tagged protein, biotinylated BH3 peptide, and the serially diluted Mik-
665 or vehicle control to the wells.

Add the Terbium-cryptate labeled antibody and Streptavidin-d2 to the wells.

Incubate the plate at room temperature for a specified period (e.g., 4 hours), protected from

light.
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Measure the TR-FRET signal using a plate reader capable of time-resolved fluorescence

detection, with excitation at ~340 nm and emission at 620 nm (donor) and 665 nm

(acceptor).

Calculate the ratio of the acceptor to donor emission signals and plot against the inhibitor

concentration to determine the IC50 value.

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams, generated using the DOT language, illustrate the mechanism of action

of Mik-665 and a typical experimental workflow for its characterization.
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Figure 1: Mechanism of Action of Mik-665.
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Figure 2: Experimental Workflow for Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-to-target-selectivity-and-binding-affinity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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